4-Hydroxybenzaldehyde (5-isopropyl-4-oxo-4,5-dihydro-1,3-thiazol-2-yl)hydrazone

• IUPAC Name: (2E)-2-[(E)-(4-hydroxyphenyl)methylidenehydrazinylidene]-5-propan-2-yl-1,3-thiazolidin-4-one
• InChI: InChI=1S/C13H15N3O2S/c1-8(2)11-12(18)15-13(19-11)16-14-7-9-3-5-10(17)6-4-9/h3-8,11,17H,1-2H3,(H,15,16,18)/b14-7+
• InChI Key: ZCCLEORJIOEWAW-VGOFMYFVSA-N
• Canonical SMILES: CC(C)C1C(=O)NC(=NN=CC2=CC=C(C=C2)O)S1
• Isomeric SMILES: CC(C)C1C(=O)N/C(=N\N=C\C2=CC=C(C=C2)O)/S1
• Molecular Formula: C13H15N3O2S
• Molecular Weight: 277.34 g/mol

Description

4-Hydroxybenzaldehyde (5-isopropyl-4-oxo-4,5-dihydro-1,3-thiazol-2-yl)hydrazone is a chemical compound with the CAS Number: 339239-35-9. It has a linear formula of C13H15N3O2S. The compound has a molecular weight of 277.35.

Molecular Structure Analysis

The IUPAC name for this compound is 4-hydroxybenzaldehyde [(2E)-5-isopropyl-4-oxo-1,3-thiazolidin-2-ylidene]hydrazone. The InChI code for this compound is 1S/C13H15N3O2S/c1-8(2)11-12(18)15-13(19-11)16-14-7-9-3-5-10(17)6-4-9/h3-8,17-18H,1-2H3,(H,15,16)/b14-7+.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 277.35. It is recommended to be stored in a refrigerated condition.

Scientific Research Applications

1. Structural Analysis and Synthesis

4-Hydroxybenzaldehyde hydrazone compounds have been a focus in structural chemistry. For example, the synthesis of N′-(4-Hydroxybenzylidene)-2-methylbenzohydrazide involved the condensation of 4-hydroxybenzaldehyde with 2-methylbenzohydrazide. This compound's crystal structure revealed intermolecular hydrogen bonds forming a three-dimensional framework (Tang, 2010).

2. Chemical Behavior and Isomerism

Studies on the isomerism of hydrazones, like those derived from 2-hydroxybenzaldehydes, have shown that the ratio between anti-and syn-conformers depends on intramolecular hydrogen bond strength. This understanding is crucial for predicting the stability of different forms in solution (Kuodis et al., 2007).

3. Complex Formation and Characterization

The synthesis and characterization of metal complexes with hydrazone derivatives, such as those involving 2-hydroxybenzaldehyde, have been explored. These studies provide insights into the coordination modes and possible structures of these complexes (Jun, 2010).

4. Crystallography and Polymorphism

Research on the crystallization of 4-hydroxybenzaldehyde hydrazones has demonstrated their potential in understanding polymorphism and designing noncentrosymmetric crystals. This is particularly relevant in the field of nonlinear optics (Kuleshova et al., 2003).

5. Photophysical Properties

Studies have also delved into the photophysical properties of hydrazone compounds. For instance, the rhenium(I) complexes of 2-hydroxybenzaldehyde hydrazones showed interesting luminescence properties, with potential applications in materials science (Barbazán et al., 2008).

6. Catalytic Applications

In catalysis, hydrazone derivatives like those from 2-hydroxybenzaldehyde have been used to create efficient and reusable catalysts for oxidation reactions. This has significant implications for green chemistry and industrial applications (Ghorbanloo & Alamooti, 2017).

Safety and Hazards

For safety and hazards information, it’s best to refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.

Mechanism of Action

Target of Action

Similar compounds have been known to interact with various enzymes and receptors in the body .

Mode of Action

Based on its structural similarity to other hydrazones, it can be inferred that it might interact with its targets through the formation of a covalent bond . The oxime group in the compound could potentially form an irreversible bond with the target, leading to a change in its function .

Biochemical Pathways

Compounds with similar structures have been known to affect various biochemical pathways, leading to a range of downstream effects .

Pharmacokinetics

Its molecular weight (27735) suggests that it might have good bioavailability . The compound is recommended to be stored in a refrigerated environment, indicating that it might be sensitive to temperature .

Result of Action

Similar compounds have shown antimicrobial potential , suggesting that this compound might also have similar effects.

Action Environment

Environmental factors such as temperature, pH, and the presence of other compounds can influence the action, efficacy, and stability of this compound . As mentioned earlier, the compound is recommended to be stored in a refrigerated environment, indicating that it might be sensitive to temperature .